Cas no 2137778-47-1 (3-Furancarboxamide, N-6-azabicyclo[3.2.1]oct-3-yltetrahydro-)

• Product Name: 3-Furancarboxamide, N-6-azabicyclo[3.2.1]oct-3-yltetrahydro-
• CAS No: 2137778-47-1
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5299582
• Update Time: 2025-07-28

3-Furancarboxamide, N-6-azabicyclo[3.2.1]oct-3-yltetrahydro- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxamide, N-6-azabicyclo[3.2.1]oct-3-yltetrahydro-

• Inchi： 1S/C12H20N2O2/c15-12(9-1-2-16-7-9)14-11-4-8-3-10(5-11)13-6-8/h8-11,13H,1-7H2,(H,14,15)
• InChI Key： REMDKFGPUVJFIZ-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC2CC3CC(CN3)C2)=O)C1

Additional information on 3-Furancarboxamide, N-6-azabicyclo[3.2.1]oct-3-yltetrahydro-

Comprehensive Overview of 3-Furancarboxamide, N-6-azabicyclo[3.2.1]oct-3-yltetrahydro- (CAS No. 2137778-47-1)

3-Furancarboxamide, N-6-azabicyclo[3.2.1]oct-3-yltetrahydro- (CAS No. 2137778-47-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a furan ring and a 6-azabicyclo[3.2.1]octane moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting neurological disorders and metabolic pathways, aligning with current trends in precision medicine.

The compound's CAS number 2137778-47-1 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Its structural complexity, characterized by the tetrahydrofuran and azabicyclic components, offers versatility in synthetic chemistry. Recent studies highlight its role as a scaffold for kinase inhibitors, a hot topic in oncology research. This aligns with the growing demand for small-molecule therapeutics, a frequently searched term in AI-driven drug discovery platforms.

In the context of green chemistry, 3-Furancarboxamide, N-6-azabicyclo[3.2.1]oct-3-yltetrahydro- has been explored for its biodegradable properties. Sustainability-focused researchers are investigating its potential as an intermediate in eco-friendly synthesis, addressing the rising popularity of searches like "biodegradable chemical intermediates". Its stability under physiological conditions also makes it a candidate for prodrug development, another trending area in pharmaceutical forums.

From a technical perspective, the compound's azabicyclo[3.2.1]octane core contributes to its conformational rigidity, a desirable trait for receptor binding. Computational chemists frequently model such structures to predict drug-likeness, a key metric in virtual screening workflows. This ties into the broader discussion of AI-assisted molecular design, a dominant theme in modern cheminformatics.

Analytical challenges surrounding CAS 2137778-47-1 include its characterization via LC-MS and NMR spectroscopy, common techniques discussed in analytical chemistry circles. The compound's chromatographic behavior has been documented in several method development studies, reflecting the industry's focus on quality control protocols for novel compounds.

Market intelligence indicates growing commercial interest in N-6-azabicyclo[3.2.1]oct-3-yltetrahydro-3-furancarboxamide, particularly from contract research organizations (CROs). This correlates with search trends showing increased queries for "custom synthesis of heterocyclic compounds". The compound's patent landscape reveals strategic filings in central nervous system (CNS) applications, coinciding with heightened public awareness about neurodegenerative diseases.

In formulation science, the logP value of 3-Furancarboxamide, N-6-azabicyclo[3.2.1]oct-3-yltetrahydro- suggests favorable blood-brain barrier permeability, explaining its prominence in psychopharmacology research. This characteristic has spurred discussions about its potential in addressing treatment-resistant depression, a condition receiving substantial media coverage recently.

The compound's stereochemical complexity presents both challenges and opportunities in asymmetric synthesis, a subject of numerous academic publications. Catalysis experts are particularly interested in developing efficient routes to its enantiomerically pure forms, responding to industry demands for chiral pharmaceuticals.

From a regulatory standpoint, 2137778-47-1 has been included in several REACH compliance assessments, reflecting the chemical industry's emphasis on safety data sheets (SDS) documentation. This aligns with search engine data showing increased queries for "chemical regulatory compliance" among manufacturing professionals.

Emerging applications in agricultural chemistry have been proposed for 3-Furancarboxamide derivatives, particularly in plant growth regulation. This development connects with global conversations about sustainable agriculture, where users frequently search for "novel agrochemical scaffolds".

In conclusion, 3-Furancarboxamide, N-6-azabicyclo[3.2.1]oct-3-yltetrahydro- represents a multifaceted compound with diverse scientific and commercial potential. Its unique molecular architecture continues to inspire research across multiple disciplines, from medicinal chemistry to materials science, positioning it as a compound of enduring relevance in contemporary chemical innovation.